![molecular formula C26H31N3O4S B2385307 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2,4-dimethylphenyl)acetamide CAS No. 878058-90-3](/img/structure/B2385307.png)
2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2,4-dimethylphenyl)acetamide
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Description
2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O4S and its molecular weight is 481.61. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2,4-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2,4-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound exhibits anti-inflammatory properties, which could be valuable in treating inflammatory diseases such as arthritis, colitis, and dermatitis. By modulating immune responses, it may help reduce inflammation and associated symptoms .
- Researchers have explored the compound’s potential as an anticancer agent. Its structure suggests interactions with cellular pathways involved in cancer progression. Further studies are needed to evaluate its efficacy against specific cancer types .
- Some studies indicate that this compound may have neuroprotective properties. It could potentially mitigate neuronal damage caused by oxidative stress or inflammation, making it relevant for neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- The compound’s sulfonyl group and indole moiety suggest possible cardiovascular effects. It might influence blood pressure, vascular tone, or platelet aggregation. Investigating its impact on cardiovascular health is warranted .
- Preliminary research hints at antimicrobial properties. It could be explored as a novel antibiotic or antifungal agent. Understanding its mechanism of action and specificity against pathogens is crucial .
- Given its structural features, this compound might interact with metabolic pathways. Researchers could investigate its potential in managing conditions like diabetes or obesity .
Anti-Inflammatory Agents
Anticancer Potential
Neuroprotective Effects
Cardiovascular Applications
Antimicrobial Activity
Metabolic Disorders
ChemicalBook: 1-(azepan-1-yl)-2-[(2,4-dimethylphenyl)amino]propan-1-one
properties
IUPAC Name |
2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O4S/c1-19-11-12-22(20(2)15-19)27-25(30)18-34(32,33)24-16-29(23-10-6-5-9-21(23)24)17-26(31)28-13-7-3-4-8-14-28/h5-6,9-12,15-16H,3-4,7-8,13-14,17-18H2,1-2H3,(H,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLQVGNYESCRWBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCCC4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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